Cas no 118564-88-8 (Methyl-(benzothiophen-2-yl)-oxime)

Methyl-(benzothiophen-2-yl)-oxime structure
118564-88-8 structure
Product Name:Methyl-(benzothiophen-2-yl)-oxime
CAS No:118564-88-8
MF:C10H9NOS
MW:191.249561071396
CID:1208249
PubChem ID:14302403
Update Time:2025-04-20

Methyl-(benzothiophen-2-yl)-oxime Chemical and Physical Properties

Names and Identifiers

    • Methyl-(benzothiophen-2-yl)-oxime
    • 2-Acetyl benzo[b]thiophene oxime
    • 1-(benzo[b]thiophen-2-yl)ethanone oxime
    • 1-BENZO[B]THIOPHEN-2-YL-ETHANONE OXIME
    • 2-Acetyl benzo[b]thiophene oxime; 1-(benzo[b]thiophen-2-yl)ethanone oxime; 1-BENZO[B]THIOPHEN-2-YL-ETHANONE OXIME;
    • (Z)-1-(Benzo[b]thiophen-2-yl)acetaldehyde oxime
    • 118564-88-8
    • 147396-07-4
    • SCHEMBL1444814
    • (NE)-N-[1-(1-benzothiophen-2-yl)ethylidene]hydroxylamine
    • AKOS006277262
    • SCHEMBL9233096
    • (Z)-1-(Benzo[b]?thiophen-?2-?yl)ethanone Oxime
    • Inchi: 1S/C10H9NOS/c1-7(11-12)10-6-8-4-2-3-5-9(8)13-10/h2-6,12H,1H3/b11-7+
    • InChI Key: LYNWDHNMGAKITE-YRNVUSSQSA-N
    • SMILES: S1C(/C(/C)=N/O)=CC2C=CC=CC1=2

Computed Properties

  • Exact Mass: 191.04000
  • Monoisotopic Mass: 191.04048508g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 217
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 60.8Ų

Experimental Properties

  • PSA: 60.83000
  • LogP: 3.09950
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